Cas no 1688-71-7 (4-Aminobutyrophenone)

• Product Name: 4-Aminobutyrophenone
• CAS No: 1688-71-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD09923609
• CID: 170431
• PubChem ID: 15527
• Update Time: 2025-05-19

4-Aminobutyrophenone Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-phenylbutan-1-one
• 1-Butanone,1-(4-aminophenyl)-
• 4'-Aminobutyrophenone
• 1-(4-AMINOPHENYL)-1-BUTANONE
• p-Aminobutyrophenone
• 4-AMINOBUTYROPHENONE
• 4’-amino-butyrophenon
• PARA-AMINOBUTYROPHENONE
• Butyrophenone, 4'-amino-
• 1-(4-aminophenyl)-1-butanon
• 4'-Aminobutyrophenone98%
• 1-Butanone, 1-(4-aminophenyl)-
• BRN 2084800
• AKOS009158786
• FS-4840
• 1688-71-7
• 1-(4-Aminophenyl)-1-butanone #
• 4-14-00-00166 (Beilstein Handbook Reference)
• CS-0206020
• 1-(4-amino-phenyl)-butan-1-one
• FT-0676451
• MFCD00017114
• 1-(4-aminophenyl)-butan-1-one
• SCHEMBL2677865
• 1-(4-aminophenyl)butan-1-one
• DTXSID4061884
• 4''-Aminobutyrophenone
• DTXCID0035407
• 4-Aminobutyrophenone

• MDL： MFCD09923609
• Inchi： 1S/C10H13NO/c1-2-3-10(12)8-4-6-9(11)7-5-8/h4-7H,2-3,11H2,1H3
• InChI Key： CYCSOZSEBPZGPC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)CCC

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0508 (rough estimate)
• Melting Point: 94 °C
• Boiling Point: 290.31°C (rough estimate)
• Flash Point: 146.1°C
• Refractive Index: 1.5400 (estimate)
• PSA: 43.09000
• LogP: 2.83280
• Solubility: Not determined

4-Aminobutyrophenone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Aminobutyrophenone

Introduction to 4-Aminobutyrophenone (CAS No. 1688-71-7)

4-Aminobutyrophenone, also known by its CAS number 1688-71-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of butyrophenones, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 4-Aminobutyrophenone.

The chemical structure of 4-Aminobutyrophenone is characterized by a phenyl ring attached to a butyryl group, with an amino group substituent at the 4-position of the butyryl chain. This unique structural arrangement confers the compound with a range of interesting properties that make it a valuable candidate for various scientific investigations. The molecular formula of 4-Aminobutyrophenone is C₁₀H₁₃NO₂, and its molecular weight is approximately 179.21 g/mol.

The synthesis of 4-Aminobutyrophenone can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 4-aminobutyric acid with benzoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via an acylation mechanism, resulting in the formation of the desired product. Another method involves the reductive amination of 4-bromobutyronitrile with benzaldehyde, followed by hydrolysis to yield the final compound. These synthetic routes have been optimized to improve yield and purity, making them suitable for large-scale production.

In terms of biological activity, 4-Aminobutyrophenone has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 4-Aminobutyrophenone to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that 4-Aminobutyrophenone could be developed into a novel non-steroidal anti-inflammatory drug (NSAID) with reduced side effects compared to existing options.

Beyond its anti-inflammatory properties, 4-Aminobutyrophenone has also been investigated for its potential neuroprotective effects. Studies have shown that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings have important implications for the development of new therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 4-Aminobutyrophenone has also been studied in detail. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration in therapeutic settings. Additionally, its low toxicity profile and lack of significant side effects further enhance its potential as a drug candidate.

In conclusion, 4-Aminobutyrophenone (CAS No. 1688-71-7) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure, combined with its anti-inflammatory, analgesic, and neuroprotective properties, makes it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 4-Aminobutyrophenone is poised to play a significant role in advancing medical treatments for various conditions.